4-(4H-1,2,4-triazol-4-yl)phenol

• IUPAC Name: 4-(1,2,4-triazol-4-yl)phenol
• InChI: InChI=1S/C8H7N3O/c12-8-3-1-7(2-4-8)11-5-9-10-6-11/h1-6,12H
• InChI Key: RIBPDWQKLGLSLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=NN=C2)O
• Molecular Formula: C8H7N3O
• DSSTOX Substance ID: DTXSID80649436
• Molecular Weight: 161.16 g/mol
• CAS RN: 98581-86-3

Description

“4-(4H-1,2,4-triazol-4-yl)phenol” is a chemical compound with the empirical formula C8H7N3O. It is a derivative of phenol and 1,2,4-triazole.

Synthesis Analysis

The synthesis of “4-(4H-1,2,4-triazol-4-yl)phenol” and its derivatives has been reported in several studies. For instance, coordination polymers based on bis(4-(4H-1,2,4-triazol-4-yl)phenyl)methane have been synthesized under solvothermal conditions. Another study reported the synthesis of 1,2,4-triazole derivatives as promising anticancer agents.

Molecular Structure Analysis

The molecular structure of “4-(4H-1,2,4-triazol-4-yl)phenol” has been determined by single X-ray crystal diffraction. Coordination polymers based on this compound demonstrate different topologies, such as 2D network with (2,3,3,3,4)-connected net topology.

Chemical Reactions Analysis

The chemical reactions involving “4-(4H-1,2,4-triazol-4-yl)phenol” are complex and depend on the specific conditions and reactants. For example, under solvothermal conditions, this compound reacts with varied metal salts to form coordination polymers.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(4H-1,2,4-triazol-4-yl)phenol” can be inferred from its molecular structure. It is a solid compound with a molecular weight of 161.16. Further properties such as melting point, boiling point, and density are not explicitly mentioned in the retrieved papers.

Scientific Research Applications

Anticancer Agents

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Synthesis of Novel Derivatives

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Multiresponsive Luminescent Sensitive Detection

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Synthesis of Anticancer Hybrids

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Pharmacological Potentials

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Design and Development of Novel Pyrazoles and Triazoles

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Future Directions

The future research directions for “4-(4H-1,2,4-triazol-4-yl)phenol” could involve further exploration of its potential applications. For instance, coordination polymers based on this compound have shown promise in the detection of antibiotics and pesticides. Additionally, these polymers have demonstrated anti-tumor activity, suggesting potential applications in cancer treatment.

Mechanism of Action

Target of Action

Triazole derivatives have been known to interact with various enzymes and receptors .

Mode of Action

It is known that the triazole ring can act as a hydrogen bond acceptor and donor, simultaneously . This allows it to offer various types of binding to the target enzyme .

Biochemical Pathways

Compounds with a triazole moiety have been known to exhibit various bioactivities, suggesting their involvement in multiple biochemical pathways .

Pharmacokinetics

Triazoles are generally known for their slow metabolic rate and oral bioavailability .

Result of Action

Some triazole derivatives have shown potent inhibitory activities against certain cancer cell lines , and antimicrobial activity against certain bacteria and fungi .

Action Environment

It is known that the compound is soluble in water , which could potentially influence its action and stability.

Synthesis routes and methods

Procedure details

4-aminophenol (1 g, 9.16 mmol) and bisformyl hydrazine (888 mg, 10.08 mmol) were dissolved in a mixture of toluene (30 mL) and DMF (3 mL), followed by addition of pTSA (1.92 g, 10.08 mmol). The mixture was heated under reflux for 3 hours. Upon cooling, the mixture separated to two layers. The upper toluene layer was discarded. The lower dark DMF layer was directly purified by column chromatography using a 115 gram biotage silica gel cartridge eluting with 20-40 ethyl acetate/hexanes (gradient) to give the product as pale yellow solid. LRMS tale: 161.1; obs: 162.4 (M+1).